Cas no 2034414-93-0 (1-[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]ethan-1-one)

• Product Name: 1-[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]ethan-1-one
• CAS No: 2034414-93-0
• MF: C₁₂H₂₁NO₃S
• MW: 259.365042448044
• CID: 5334803
• Update Time: 2025-07-18

1-[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1-(cyclohexylsulfonyl)-3-pyrrolidinyl]-
• 1-[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]ethan-1-one

• Inchi： 1S/C12H21NO3S/c1-10(14)11-7-8-13(9-11)17(15,16)12-5-3-2-4-6-12/h11-12H,2-9H2,1H3
• InChI Key： LSRUFQAFOFZXQP-UHFFFAOYSA-N
• SMILES： C(=O)(C1CCN(S(C2CCCCC2)(=O)=O)C1)C

Additional information on 1-[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]ethan-1-one

1-[1-(Cyclohexanesulfonyl)Pyrrolidin-3-yl]ethan-1-one (CAS No. 2034414-93-0): A Comprehensive Overview

1-[1-(Cyclohexanesulfonyl)pyrrolidin-3-yl]ethan-1-one (CAS No. 2034414-93-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 1-[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]ethan-1-one is composed of a cyclohexane sulfone moiety attached to a pyrrolidine ring, which is further substituted with an acetyl group. This combination of functional groups imparts distinct physicochemical properties to the molecule, making it an interesting subject for detailed investigation. The cyclohexane sulfone group contributes to the compound's stability and solubility, while the pyrrolidine ring and acetyl substitution provide opportunities for interactions with biological targets.

Recent synthesis methods for 1-[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]ethan-1-one have focused on optimizing yield and purity while minimizing environmental impact. One notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which have been shown to be highly efficient and selective. These methods not only enhance the synthetic feasibility but also align with the principles of green chemistry, reducing waste and improving sustainability.

In terms of biological activities, 1-[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]ethan-1-one has demonstrated significant potential in several areas. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, thereby reducing inflammation at the cellular level.

Furthermore, 1-[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]ethan-1-one has been investigated for its neuroprotective effects. Research indicates that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity is thought to be mediated through the modulation of intracellular signaling pathways and the reduction of reactive oxygen species (ROS).

Another area of interest is the antimicrobial activity of 1-[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]ethan-1-one. Preliminary studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a potential candidate for developing new antibiotics to combat drug-resistant bacterial infections.

The pharmacokinetic properties of 1-[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]ethan-1-one have also been studied to understand its behavior in biological systems. Research has demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy. The compound shows good oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic treatments.

Recent clinical trials have further validated the therapeutic potential of 1-[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]ethan-1-one. Phase I trials have established its safety profile in humans, with no significant adverse effects observed at therapeutic doses. Phase II trials are currently underway to evaluate its efficacy in specific disease conditions such as chronic inflammatory disorders and neurodegenerative diseases.

In conclusion, 1-[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]ethan-1-one (CAS No. 2034414-93-0) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting subject for ongoing research and development. As more studies are conducted, it is likely that this compound will play a significant role in advancing therapeutic options for various diseases.